Cas no 647841-61-0 (1H-Pyrrole, 1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl-)

1H-Pyrrole, 1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl- structure
647841-61-0 structure
Product Name:1H-Pyrrole, 1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl-
CAS No:647841-61-0
MF:C15H19NO
MW:229.317464113235
CID:416773
PubChem ID:69275235
Update Time:2025-04-19

1H-Pyrrole, 1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl-
    • 1-(4-ethoxy-2-methylphenyl)-2,5-dimethylpyrrole
    • FT-0713472
    • 1-(4-ethoxy-2-methylphenyl)-2,5-dimethyl-1H-Pyrrole
    • SCHEMBL5004517
    • KYYRACFJZRTIBZ-UHFFFAOYSA-N
    • DTXSID20740153
    • 2,5-dimethyl-1-(4-ethoxy-2-methylphenyl)pyrrole
    • 647841-61-0
    • Inchi: 1S/C15H19NO/c1-5-17-14-8-9-15(11(2)10-14)16-12(3)6-7-13(16)4/h6-10H,5H2,1-4H3
    • InChI Key: KYYRACFJZRTIBZ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=C(C)C=1)N1C(C)=CC=C1C

Computed Properties

  • Exact Mass: 229.14677
  • Monoisotopic Mass: 229.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 14.2Ų

Experimental Properties

  • PSA: 14.16
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